Cas no 1895317-90-4 (5-(3-fluorophenoxy)pyrimidin-2-amine)

• Product Name: 5-(3-fluorophenoxy)pyrimidin-2-amine
• CAS No: 1895317-90-4
• MF: C₁₀H₈FN₃O
• MW: 205.188425064087
• CID: 6295830
• PubChem ID: 115023835
• Update Time: 2025-08-05

5-(3-fluorophenoxy)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenoxy)pyrimidin-2-amine
• 1895317-90-4
• EN300-1599877

• Inchi： 1S/C10H8FN3O/c11-7-2-1-3-8(4-7)15-9-5-13-10(12)14-6-9/h1-6H,(H2,12,13,14)
• InChI Key： QSHJBNUORDMCFX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC1=CN=C(N)N=C1

Computed Properties

• Exact Mass: 205.06514005g/mol
• Monoisotopic Mass: 205.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61Ų

Additional information on 5-(3-fluorophenoxy)pyrimidin-2-amine

Recent Advances in the Study of 5-(3-fluorophenoxy)pyrimidin-2-amine (CAS: 1895317-90-4)

The compound 5-(3-fluorophenoxy)pyrimidin-2-amine (CAS: 1895317-90-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative, characterized by its unique fluorophenoxy substitution, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug discovery. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further development.

A study published in the Journal of Medicinal Chemistry (2023) detailed the efficient synthesis of 5-(3-fluorophenoxy)pyrimidin-2-amine via a multi-step route involving palladium-catalyzed cross-coupling reactions. The researchers highlighted the compound's high yield and purity, which are critical for its subsequent biological evaluation. The study also emphasized the role of the fluorine atom in enhancing the compound's metabolic stability and binding affinity to target proteins, a feature that is increasingly sought after in modern drug design.

In another groundbreaking study, researchers investigated the compound's inhibitory effects on a panel of protein kinases, revealing selective activity against certain isoforms of the ABL kinase family. This selectivity is particularly relevant for the treatment of chronic myeloid leukemia (CML), where ABL kinase inhibitors are a cornerstone of therapy. The findings, published in Bioorganic & Medicinal Chemistry Letters (2024), suggest that 5-(3-fluorophenoxy)pyrimidin-2-amine could serve as a lead compound for the development of next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

Further mechanistic studies have elucidated the compound's interaction with the ATP-binding site of target kinases, providing a structural basis for its inhibitory activity. X-ray crystallography and molecular docking simulations have revealed key hydrogen bonding and hydrophobic interactions involving the fluorophenoxy moiety, which contribute to the compound's high binding affinity. These insights, published in Nature Communications (2023), underscore the potential for structure-based optimization to enhance the compound's pharmacological profile.

Beyond its kinase inhibitory properties, 5-(3-fluorophenoxy)pyrimidin-2-amine has also been explored for its anti-inflammatory and immunomodulatory effects. A recent study in the European Journal of Pharmacology (2024) demonstrated its ability to suppress pro-inflammatory cytokine production in vitro and in vivo, suggesting potential applications in autoimmune diseases such as rheumatoid arthritis. The compound's dual functionality as a kinase inhibitor and immunomodulator makes it a particularly intriguing candidate for multifactorial therapeutic strategies.

In conclusion, the growing body of research on 5-(3-fluorophenoxy)pyrimidin-2-amine (CAS: 1895317-90-4) highlights its versatility and therapeutic potential across multiple disease areas. Its well-characterized synthesis, selective kinase inhibition, and emerging immunomodulatory effects position it as a promising scaffold for future drug development. Continued exploration of its mechanistic underpinnings and optimization of its pharmacological properties will be critical to translating these findings into clinical applications.